Cas no 303224-30-8 (4-(chloromethyl)-2-(3-fluorophenyl)-1,3-oxazole)

• Product Name: 4-(chloromethyl)-2-(3-fluorophenyl)-1,3-oxazole
• CAS No: 303224-30-8
• MF: C₁₀H₇ClFNO
• MW: 211.620085000992
• MDL: MFCD09971344
• CID: 4644583
• PubChem ID: 22241447
• Update Time: 2025-07-21

4-(chloromethyl)-2-(3-fluorophenyl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 4-(CHLOROMETHYL)-2-(3-FLUOROPHENYL)-1,3-OXAZOLE
• 4-(chloromethyl)-2-(3-fluorophenyl)-1,3-oxazole

• MDL： MFCD09971344
• Inchi： 1S/C10H7ClFNO/c11-5-9-6-14-10(13-9)7-2-1-3-8(12)4-7/h1-4,6H,5H2
• InChI Key： AGMLELBIDWXNKF-UHFFFAOYSA-N
• SMILES： O1C=C(CCl)N=C1C1=CC=CC(F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Additional information on 4-(chloromethyl)-2-(3-fluorophenyl)-1,3-oxazole

Professional Introduction to Compound with CAS No. 303224-30-8 and Product Name: 4-(chloromethyl)-2-(3-fluorophenyl)-1,3-oxazole

The compound identified by the CAS number 303224-30-8 and the product name 4-(chloromethyl)-2-(3-fluorophenyl)-1,3-oxazole represents a significant molecule in the field of pharmaceutical chemistry. This oxazole derivative, characterized by its unique structural features, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of both a chloromethyl group and a 3-fluorophenyl substituent imparts distinct chemical properties that make it a valuable candidate for further exploration.

In recent years, there has been a growing interest in heterocyclic compounds, particularly those containing the oxazole core, due to their diverse biological activities. Oxazoles are five-membered heterocycles consisting of two oxygen atoms and three carbon atoms. They are known for their stability and versatility in forming various pharmacophores. The compound in question, 4-(chloromethyl)-2-(3-fluorophenyl)-1,3-oxazole, combines these attributes with additional functional groups that enhance its reactivity and utility.

The chloromethyl group (–CH₂Cl) is a reactive moiety that can participate in nucleophilic substitution reactions, making it suitable for further derivatization. This functionality allows chemists to introduce additional substituents or link the molecule to other pharmacophores, facilitating the development of new drug candidates. On the other hand, the 3-fluorophenyl group (C₆H₄F) introduces electronic and steric effects that can influence the molecule's interactions with biological targets. Fluoro-substituted aromatic compounds are widely used in pharmaceuticals due to their ability to modulate metabolic pathways and improve drug bioavailability.

Recent research has highlighted the importance of fluorinated aromatic rings in medicinal chemistry. The fluorine atom can enhance binding affinity by participating in dipole-dipole interactions and hydrophobic effects. Additionally, fluorine substitution can influence metabolic stability, making drugs more resistant to degradation by enzymes such as cytochrome P450. The combination of these effects makes 4-(chloromethyl)-2-(3-fluorophenyl)-1,3-oxazole a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. The oxazole core provides a stable scaffold that can be modified through various synthetic pathways. For instance, the chloromethyl group can be reacted with amines or alcohols to form ether or amide bonds, respectively. This versatility allows for the creation of peptidomimetics or other bioactive molecules that could have therapeutic applications.

Moreover, the presence of the 3-fluorophenyl group suggests that this compound might exhibit properties similar to those of existing drugs that contain fluorinated aromatic rings. For example, fluoroquinolones and fluoroaromatics are well-known for their broad-spectrum antimicrobial activity. By leveraging these structural motifs, researchers may be able to develop novel compounds with improved efficacy and reduced side effects.

In academic research circles, there has been increasing focus on developing new methods for synthesizing heterocyclic compounds efficiently and sustainably. The synthesis of 4-(chloromethyl)-2-(3-fluorophenyl)-1,3-oxazole could benefit from advances in catalytic processes or green chemistry principles. For instance, transition metal-catalyzed cross-coupling reactions could provide a more streamlined route to introducing the desired functional groups without excessive waste generation.

The potential applications of this compound extend beyond simple drug development. It could serve as an intermediate in the synthesis of agrochemicals or specialty chemicals where similar structural motifs are desired. The oxazole ring is particularly useful in these contexts due to its stability under various reaction conditions while still maintaining biological activity.

From a computational chemistry perspective, understanding the interactions between 4-(chloromethyl)-2-(3-fluorophenyl)-1,3-oxazole and biological targets is crucial for optimizing its therapeutic potential. Molecular modeling techniques can help predict how this compound binds to enzymes or receptors, providing insights into its mechanism of action. Such studies are essential for designing derivatives with enhanced properties.

The regulatory landscape also plays a significant role in determining how quickly such compounds can move from laboratory research to clinical trials. Ensuring compliance with safety and quality standards is paramount for any pharmaceutical candidate. However, given the growing interest in fluorinated heterocycles like oxazoles, regulatory bodies may offer guidance tailored to these specific classes of compounds.

In conclusion,4-(chloromethyl)-2-(3-fluorophenyl)-1,3-oxazole represents an exciting opportunity for innovation in pharmaceutical chemistry. Its unique structural features—combining both reactive functional groups and biologically relevant moieties—make it a promising candidate for further exploration. As research continues into new synthetic methods and applications,303224-30-8 may prove to be an invaluable asset in developing next-generation therapeutics.